Cas no 566158-47-2 (5-Bromo-3-methyl-2-(morpholino)pyridine)

• Product Name: 5-Bromo-3-methyl-2-(morpholino)pyridine
• CAS No: 566158-47-2
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• MDL: MFCD11109817
• CID: 365796
• PubChem ID: 16748392
• Update Time: 2025-11-01

5-Bromo-3-methyl-2-(morpholino)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methyl-2-(morpholino)pyridine
• 4-(5-Bromo-3-methyl-2-pyridinyl)morpholine
• 4-(5-bromo-3-methylpyridin-2-yl)morpholine
• AGN-PC-015BMH
• ANW-50920
• CTK1G7626
• PubChem16417
• SureCN1707795
• MFCD11109817
• A831115
• A1-22359
• 566158-47-2
• CS-0195167
• DTXSID30587798
• DS-0429
• AKOS005264123
• SCHEMBL1707795
• J-513584
• FT-0646337
• 4-(5-bromo-3-methyl-2-pyridyl)morpholine
• ACLZPQWHEFDNBU-UHFFFAOYSA-N
• 5-Bromo-3-methyl-2-(morpholino)pyridine;Morpholine,4-(5-bromo-3-methyl-2-pyridinyl)-
• DB-072163

• MDL： MFCD11109817
• Inchi： 1S/C10H13BrN2O/c1-8-6-9(11)7-12-10(8)13-2-4-14-5-3-13/h6-7H,2-5H2,1H3
• InChI Key： ACLZPQWHEFDNBU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)N1CCOCC1

Computed Properties

• Exact Mass: 256.02100
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• Density: 1.441
• Boiling Point: 368.1°C at 760 mmHg
• PSA: 25.36000
• LogP: 2.05410

5-Bromo-3-methyl-2-(morpholino)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Bromo-3-methyl-2-(morpholino)pyridine

Comprehensive Overview of 5-Bromo-3-methyl-2-(morpholino)pyridine (CAS No. 566158-47-2)

5-Bromo-3-methyl-2-(morpholino)pyridine (CAS No. 566158-47-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical structure. This compound features a pyridine core substituted with a bromine atom at the 5-position, a methyl group at the 3-position, and a morpholine moiety at the 2-position. Its molecular formula is C₁₀H₁₃BrN₂O, and it exhibits a molecular weight of 257.13 g/mol. The presence of both bromine and morpholine groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for 5-Bromo-3-methyl-2-(morpholino)pyridine has surged, driven by its applications in the development of kinase inhibitors and other biologically active compounds. Researchers are particularly interested in its potential role in targeting cancer therapeutics and neurodegenerative diseases, as the morpholine ring is known to enhance solubility and bioavailability. This aligns with current trends in medicinal chemistry, where improving drug-like properties is a top priority. Additionally, its pyridine scaffold is a common motif in FDA-approved drugs, further underscoring its relevance.

From a synthetic perspective, CAS No. 566158-47-2 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, due to the reactivity of its bromine substituent. These reactions are pivotal in constructing complex architectures for drug candidates and functional materials. The compound’s stability under various conditions also makes it a reliable building block in multi-step syntheses. As the pharmaceutical industry increasingly focuses on fragment-based drug design, 5-Bromo-3-methyl-2-(morpholino)pyridine serves as a critical fragment for optimizing molecular interactions.

Another area of interest is the compound’s potential in agrochemical applications. The pyridine and morpholine functionalities are frequently found in herbicides and insecticides, making this compound a candidate for developing next-generation crop protection agents. With the growing emphasis on sustainable agriculture and green chemistry, researchers are exploring eco-friendly synthetic routes to produce such intermediates with minimal environmental impact.

For those searching for "5-Bromo-3-methyl-2-(morpholino)pyridine suppliers" or "CAS 566158-47-2 price," it’s essential to note that the compound is available through specialized chemical vendors. Its purity and quality are critical for research outcomes, so sourcing from reputable suppliers is highly recommended. Furthermore, questions like "How to synthesize 5-Bromo-3-methyl-2-(morpholino)pyridine?" or "What are the uses of morpholine derivatives?" reflect the compound’s technical and commercial significance.

In summary, 5-Bromo-3-methyl-2-(morpholino)pyridine (CAS No. 566158-47-2) is a multifaceted compound with broad applications in drug discovery, material science, and agrochemistry. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to address contemporary challenges in healthcare and sustainability. As scientific advancements continue, the demand for such specialized intermediates is expected to rise, solidifying their role in innovation.